Cas no 136036-84-5 (D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)
136036-84-5 structure
Product Name:D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
CAS No:136036-84-5
MF:C16H28N2O11
MW:424.400325775146
CID:183231
PubChem ID:131930
Update Time:2025-04-19
D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
- N-[(2R,3R,4R,5S,6R)-2-[(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- N-acetylglucosaminyl beta(1-6)N-acetylgalactosamine
- 2-(Acetylamino)-6-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-D-galactose
- D-Galactose, 2-(acetylamino)-6-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-
- Glcnacbeta1-6GalNAc
- 136036-84-5
- 2-Deoxy-6-O-{2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl}-2-[(1-hydroxyethylidene)amino]hexose
- DTXSID80929240
-
- Inchi: 1S/C16H28N2O11/c1-6(21)17-8(3-19)12(24)13(25)9(23)5-28-16-11(18-7(2)22)15(27)14(26)10(4-20)29-16/h3,8-16,20,23-27H,4-5H2,1-2H3,(H,17,21)(H,18,22)/t8-,9+,10+,11+,12+,13-,14+,15+,16+/m0/s1
- InChI Key: INPSEHNBUMPUQB-BJMGCPOCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC[C@H]([C@@H]([C@@H]([C@H](C=O)NC(C)=O)O)O)O)NC(C)=O)O)O
Computed Properties
- Exact Mass: 424.169
- Monoisotopic Mass: 424.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5
- Topological Polar Surface Area: 215Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 927.7°C at 760 mmHg
- Flash Point: 514.8°C
- Refractive Index: 1.585
D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
136036-84-5 (D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-) Related Products
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